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Compound of Interest

Compound Name:
2-Chloro-1-(4-

ethynylphenyl)ethanone

CAS No.: 98994-30-0

Cat. No.: B2472552

Get Quote

Executive Summary
Compound: 2-Chloro-1-(4-ethynylphenyl)ethanone Class:

-Haloketone Electrophilic Probe (Alkyne-Tagged) Primary Application: Activity-Based Protein
Profiling (ABPP) and Cysteine Reactivity Mapping.

This guide details the application of 2-Chloro-1-(4-ethynylphenyl)ethanone (CPE) as a "scout

fragment" in medicinal chemistry. Unlike bulky biotinylated probes, CPE utilizes a minimal

terminal alkyne handle, allowing it to penetrate live cell membranes with minimal steric

perturbation. Once inside, the

-chloroketone warhead covalently modifies nucleophilic cysteines. The alkyne handle
subsequently enables conjugation to reporter tags (biotin/fluorophores) via Copper-Catalyzed
Azide-Alkyne Cycloaddition (CuAAC) for downstream enrichment and mass spectrometry
analysis.
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Chemical Biology & Mechanism of Action
The Warhead: -Chloroketone
The

-chloroketone moiety functions as a soft electrophile. While less reactive than its

-bromo counterparts, the chloro-derivative offers superior selectivity, avoiding rapid
consumption by abundant scavengers (e.g., glutathione) before reaching lower-abundance
protein targets.

Mechanism: The reaction proceeds via an

nucleophilic substitution. A deprotonated cysteine thiolate (

) attacks the

-carbon, displacing the chloride ion. This results in a stable thioether adduct that survives harsh
denaturing conditions during proteomic sample preparation.

The Handle: Terminal Alkyne
The para-ethynyl group serves as a bioorthogonal handle. It is inert to native biological

chemistries but reacts rapidly with azides in the presence of a copper(I) catalyst. This "two-step

labeling" strategy (Probe

Lysis

Click Chemistry) is critical for profiling targets in live cells where bulky tags would prevent
uptake.
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Caption: Mechanism of cysteine alkylation by the

-chloroketone warhead via

displacement.

Synthesis & Preparation
If the compound is not available commercially, it can be synthesized from 4-

ethynylacetophenone.

Precursor: 4-Ethynylacetophenone (CAS: 42472-69-5) Reagent: Sulfuryl chloride (

) or Trichloroisocyanuric acid (TCCA).

Protocol:

Dissolve 4-ethynylacetophenone (1.0 eq) in anhydrous Dichloromethane (DCM) / Methanol

(5:1 ratio).

Cool to 0°C under

atmosphere.

Add Sulfuryl chloride (1.1 eq) dropwise over 20 minutes.

Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

Quench: Pour into ice-cold saturated

.

Extract: DCM (3x), wash with brine, dry over

.

Purification: Flash chromatography (Hexanes/EtOAc). The product is often a white/pale

yellow solid.[1]
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Experimental Protocol: Live-Cell Cysteine Profiling
This protocol describes the use of CPE to profile reactive cysteines in mammalian cells (e.g.,

HEK293T or cancer lines).

Reagents Required
Reagent Function Concentration (Stock)

CPE Probe Electrophile 10 mM in DMSO

Rhodamine-Azide Fluorescent Reporter 5 mM in DMSO

Biotin-Azide Enrichment Handle 5 mM in DMSO

TCEP Reducing Agent 50 mM in

TBTA Cu Ligand 1.7 mM in DMSO/t-Butanol

Catalyst 50 mM in

Step-by-Step Workflow
Phase A: Labeling (Live Cell)

Culture: Grow cells to 80-90% confluency.

Treatment: Replace media with fresh media containing 10–50 µM CPE.

Control: Treat parallel flask with DMSO only.

Incubation: Incubate at 37°C for 1 hour.

Harvest: Wash cells 2x with cold PBS. Scrape into PBS and pellet (500 x g, 5 min).

Lysis: Resuspend pellet in PBS containing protease inhibitors (free of EDTA). Sonicate to

lyse. Normalize protein concentration to 2 mg/mL.

Phase B: Click Chemistry (CuAAC)
Perform this reaction in the lysate to attach the reporter tag.
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To 100 µL lysate (200 µg protein), add reagents in this exact order:

1 µL Rhodamine-Azide (or Biotin-Azide) (Final: 50 µM)

2 µL TCEP (Final: 1 mM)

6 µL TBTA Ligand (Final: 100 µM)

2 µL

(Final: 1 mM)

Vortex gently and incubate at RT for 1 hour in the dark.

Quench: Add 4x volumes of ice-cold Acetone. Incubate at -20°C for 2 hours to precipitate

proteins.

Wash: Spin (15,000 x g, 10 min). Discard supernatant. Wash pellet with cold methanol (2x)

to remove excess reagents.

Phase C: Analysis
For Gel-Based Analysis: Resuspend pellet in 1x SDS-PAGE loading buffer. Boil (5 min). Run

on SDS-PAGE. Scan for fluorescence (Rhodamine).

For Mass Spectrometry (ABPP):

Use Biotin-Azide in Phase B.

Resuspend pellet in 8M Urea.

Enrich on Streptavidin-Agarose beads.

Reduce (DTT), Alkylate (Iodoacetamide), and Digest (Trypsin) on-bead.

Analyze peptides via LC-MS/MS.[2]

Visualization: ABPP Workflow
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Caption: Workflow for Activity-Based Protein Profiling (ABPP) using the CPE probe.
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Safety & Handling
Lachrymator:

-haloketones are potent tear gas agents. Always handle in a functioning fume hood.

Stability: The compound is sensitive to light and moisture. Store solid at -20°C under argon.

Make DMSO stocks fresh or store single-use aliquots at -80°C.

Toxicity: As a covalent alkylator, treat as a potential mutagen. Wear nitrile gloves and eye

protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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